Cas no 77778-85-9 ( )
structure
Product Name:
CAS No:77778-85-9
MF:C13H8FNO3
MW:245.205926895142
MDL:MFCD02260385
CID:875133
PubChem ID:827023
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-FLUORO-4'-NITROBENZOPHENONE
- (2-fluorophenyl)(4-nitrophenyl)methanone
- (2-fluorophenyl){4-nitrophenyl}methanone
- AC1LGU57
- AG-H-11427
- CTK5E4887
- J-500810
- AKOS016018325
- MFCD02260385
- DTXSID00356610
- (2-Fluorophenyl)(4-nitro-phenyl)methanone
- 77778-85-9
- (2-fluorophenyl)-(4-nitrophenyl)methanone
- 2-Fluoro-4//'-nitrobenzophenone
-
-
- MDL: MFCD02260385
- Inchi: 1S/C13H8FNO3/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(8-6-9)15(17)18/h1-8H
- InChI Key: LCVWICCHGJHKEX-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 245.04884
- Monoisotopic Mass: 245.04882128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201639-5g |
2-fluoro-4'-nitrobenzophenone |
77778-85-9 | 97% | 5g |
£1120.00 | 2022-02-28 | |
| abcr | AB361775-1 g |
2-Fluoro-4'-nitrobenzophenone, 97%; . |
77778-85-9 | 97% | 1 g |
€615.50 | 2023-07-19 | |
| abcr | AB361775-2 g |
2-Fluoro-4'-nitrobenzophenone, 97%; . |
77778-85-9 | 97% | 2 g |
€1,065.20 | 2023-07-19 | |
| Fluorochem | 201639-1g |
2-fluoro-4'-nitrobenzophenone |
77778-85-9 | 97% | 1g |
£340.00 | 2022-02-28 | |
| Fluorochem | 201639-2g |
2-fluoro-4'-nitrobenzophenone |
77778-85-9 | 97% | 2g |
£624.00 | 2022-02-28 | |
| abcr | AB361775-1g |
2-Fluoro-4'-nitrobenzophenone, 97%; . |
77778-85-9 | 97% | 1g |
€614.70 | 2025-04-16 | |
| abcr | AB361775-2g |
2-Fluoro-4'-nitrobenzophenone, 97%; . |
77778-85-9 | 97% | 2g |
€1064.00 | 2025-04-16 | |
| abcr | AB361775-5g |
2-Fluoro-4'-nitrobenzophenone, 97%; . |
77778-85-9 | 97% | 5g |
€1843.90 | 2025-04-16 | |
| abcr | AB361775-5 g |
2-Fluoro-4'-nitrobenzophenone, 97%; . |
77778-85-9 | 97% | 5 g |
€1,845.60 | 2023-07-19 | |
| A2B Chem LLC | AC43160-1g |
2-Fluoro-4'-nitrobenzophenone |
77778-85-9 | 97% | 1g |
$423.00 | 2024-04-19 |
Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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